Cas no 2092718-82-4 (1-(1-ethylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde)

1-(1-Ethylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde is a heterocyclic aldehyde compound featuring a fused pyrrolidine-triazole scaffold. Its structure combines a 1,2,3-triazole ring with an aldehyde functional group at the 4-position, linked to a 1-ethylpyrrolidin-3-yl moiety. This compound is of interest in medicinal chemistry and organic synthesis due to its potential as a versatile intermediate for constructing more complex molecules, particularly in the development of pharmacologically active agents. The presence of both triazole and aldehyde groups allows for selective modifications, enabling applications in click chemistry and multicomponent reactions. Its well-defined reactivity profile and stability under standard conditions make it suitable for controlled synthetic transformations.
1-(1-ethylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde structure
2092718-82-4 structure
Product Name:1-(1-ethylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde
CAS No:2092718-82-4
MF:C9H14N4O
MW:194.233661174774
CID:6570224
Update Time:2025-05-25

1-(1-ethylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-(1-ethylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde
    • 1H-1,2,3-Triazole-4-carboxaldehyde, 1-(1-ethyl-3-pyrrolidinyl)-
    • Inchi: 1S/C9H14N4O/c1-2-12-4-3-9(6-12)13-5-8(7-14)10-11-13/h5,7,9H,2-4,6H2,1H3
    • InChI Key: KIZIQVGGEDGVNI-UHFFFAOYSA-N
    • SMILES: N1(C2CCN(CC)C2)C=C(C=O)N=N1

Experimental Properties

  • Density: 1.31±0.1 g/cm3(Predicted)
  • Boiling Point: 347.2±52.0 °C(Predicted)
  • pka: 8.92±0.40(Predicted)

1-(1-ethylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde Pricemore >>

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Additional information on 1-(1-ethylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde

Comprehensive Analysis of 1-(1-ethylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2092718-82-4)

The compound 1-(1-ethylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2092718-82-4) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and material science. This heterocyclic aldehyde combines a pyrrolidine ring with a 1,2,3-triazole moiety, making it a versatile intermediate for the synthesis of more complex molecules. Researchers are particularly interested in its role as a click chemistry building block, which aligns with the growing demand for efficient and modular synthetic strategies.

One of the key reasons for the rising interest in 1-(1-ethylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde is its potential application in drug discovery. The 1,2,3-triazole ring is known for its stability and ability to participate in hydrogen bonding, which can enhance the binding affinity of drug candidates to biological targets. Additionally, the aldehyde functional group provides a reactive handle for further derivatization, enabling the creation of diverse libraries of compounds for high-throughput screening. This makes it a valuable tool for pharmaceutical researchers exploring new treatments for diseases such as cancer, infectious diseases, and neurological disorders.

In the context of material science, this compound has shown promise as a precursor for the development of functional polymers and coordination complexes. The triazole ring can act as a ligand for metal ions, facilitating the creation of metal-organic frameworks (MOFs) or catalysts with tailored properties. Its pyrrolidine component also contributes to the solubility and processability of resulting materials, which is crucial for industrial applications. As sustainability becomes a hotter topic, researchers are investigating how such compounds can be used to design green chemistry solutions, such as biodegradable polymers or energy-efficient catalytic systems.

The synthesis of 1-(1-ethylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde typically involves click chemistry reactions, which are celebrated for their high yields and mild reaction conditions. This aligns with the broader trend in synthetic chemistry toward atom economy and reduced waste generation. The compound’s CAS No. 2092718-82-4 is often searched in databases by chemists looking for reliable spectral data or safety information, highlighting its importance in laboratory settings. Furthermore, its structural complexity makes it a subject of computational chemistry studies, where researchers use molecular modeling to predict its reactivity and interactions.

From a commercial perspective, 1-(1-ethylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde is available through specialty chemical suppliers, but its high purity grades are often customized for specific research needs. This has led to discussions in online forums about the best practices for handling and storing such compounds to ensure their stability over time. As the demand for tailor-made chemicals grows, suppliers are increasingly offering technical support and analytical services to assist researchers in characterizing and applying this compound effectively.

In summary, 1-(1-ethylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2092718-82-4) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications—from drug development to advanced materials—make it a compound worth watching in the coming years. As research continues to uncover new uses for this molecule, it is likely to remain a hot topic in both academic and industrial circles, particularly among those focused on innovative synthetic methodologies and sustainable chemistry.

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